(2As,8aR)-1,2,2a,8a-tetrahydrocyclobuta[b]chromen-8-one

• IUPAC Name: (2aS,8aR)-1,2,2a,8a-tetrahydrocyclobuta[b]chromen-8-one
• InChI: InChI=1S/C11H10O2/c12-11-7-3-1-2-4-9(7)13-10-6-5-8(10)11/h1-4,8,10H,5-6H2/t8-,10+/m1/s1
• InChI Key: ZEDPHJBNAJTYKH-SCZZXKLOSA-N
• Canonical SMILES: C1CC2C1C(=O)C3=CC=CC=C3O2
• Isomeric SMILES: C1C[C@H]2[C@@H]1C(=O)C3=CC=CC=C3O2
• Molecular Formula: C11H10O2
• Molecular Weight: 174.20 g/mol
• CAS No.: 109705-82-0

Description

“(2As,8aR)-1,2,2a,8a-tetrahydrocyclobuta[b]chromen-8-one” is a chemical compound with the molecular formula C11H10O2. Its average mass is 174.196 Da and its monoisotopic mass is 174.068085 Da.

Scientific Research Applications

1. Antimicrobial Properties

The derivatives of chromen-4-one, synthesized through photochemical reactions, have displayed significant antimicrobial activities against various pathogens. These include bacteria like Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Pseudomonas aeruginosa, as well as fungi such as Aspergillus niger and Fusarium oxysporium (Yusuf, Solanki, & Jain, 2017).

2. Synthesis of Novel Heterocyclic Compounds

A methodology involving dimethylsulfoxonium methylide has facilitated the transformation of specific aroyl-tetrahydro-3H-benzo[b]cyclobuta[d]pyran-3-ones into novel heterocyclic compounds, showcasing a unique approach to chemical synthesis (Yadav et al., 2008).

3. Creation of Tetracyclic Compounds with Antimicrobial Properties

Synthesis of tetracyclic azanaphthalen-8-ones and oxa-naphthalen-9-one involved condensation reactions leading to compounds with notable antimicrobial activity, highlighting the potential for creating therapeutically valuable agents (Soman & Thaker, 2013).

4. Development of Compounds with Analgesic Properties

Research on tetrahydrospiro[chromen-3,1'-cycloalkan]-2(4H)-ones revealed their analgesic properties, suggesting their potential application in pain management (Kirillov, Makhmudov, Gavrilov, & Mardanova, 2012).

5. Facile Synthesis of Novel Heterocyclic Compounds

Innovative methods have been developed for synthesizing novel heterocyclic compounds like 1H-1,2,3-triazolylmethyl-2,3-dihydrochromenopyrrolones, presenting new possibilities in the field of chemical synthesis (Saidachary et al., 2014).

6. Synthesis and Pharmacological Evaluation of Isoxazoline Chromene Derivatives

A series of novel isoxazoline chromene derivatives have been synthesized and evaluated for their antibacterial and anticoagulant activities, showcasing their potential for medical applications (Zghab et al., 2017).

7. Stereoconvergent Transformation in Chemical Synthesis

A stereoconvergent transformation methodology was employed to create dibenzofuran-4-ols, which was further applied in synthesizing natural products like (+/-)-linderol A, indicating the versatility of this approach in synthesizing complex molecules (Yamashita et al., 2005).